Cas no 954321-04-1 (N-benzyl-1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-benzyl-1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954321-04-1
• MF: C₂₀H₂₂N₄O
• MW: 334.414884090424
• CID: 5432078
• Update Time: 2025-07-21

N-benzyl-1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-(4-methylphenyl)-5-propan-2-yltriazole-4-carboxamide
• N-benzyl-1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C20H22N4O/c1-14(2)19-18(20(25)21-13-16-7-5-4-6-8-16)22-23-24(19)17-11-9-15(3)10-12-17/h4-12,14H,13H2,1-3H3,(H,21,25)
• InChI Key： ZGLUTWJSGIMSIU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C(C)C)=C(C(NCC2=CC=CC=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-benzyl-1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of N-benzyl-1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 954321-04-1)

The compound N-benzyl-1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 954321-04-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This 1,2,3-triazole derivative has been investigated for its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has been the synthesis and structural characterization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for N-benzyl-1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide, highlighting its high yield and purity. The researchers employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a widely used click chemistry approach, to construct the 1,2,3-triazole core. Subsequent modifications of the benzyl and carboxamide groups were explored to enhance the compound's bioavailability and target specificity.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that N-benzyl-1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory effects against a range of enzymes and receptors. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound acts as a selective inhibitor of protein kinase C (PKC), a key regulator of cell signaling pathways implicated in cancer and inflammatory diseases. The study revealed that the compound's unique triazole-carboxamide structure facilitates strong interactions with the ATP-binding site of PKC, leading to significant inhibition of enzyme activity.

Further investigations have explored the compound's potential as an anti-inflammatory and anticancer agent. A preclinical study published in European Journal of Pharmacology (2023) demonstrated that N-benzyl-1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. Additionally, the compound showed promising antiproliferative activity against several cancer cell lines, including breast and lung cancer, by inducing apoptosis and cell cycle arrest. These findings suggest its potential as a multi-targeted therapeutic agent.

Despite these advancements, challenges remain in the development of N-benzyl-1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide as a drug candidate. Recent pharmacokinetic studies have highlighted issues such as moderate metabolic stability and limited oral bioavailability, which need to be addressed through further structural optimization. Researchers are currently exploring prodrug strategies and formulation approaches to improve the compound's pharmacokinetic profile.

In conclusion, N-benzyl-1-(4-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 954321-04-1) represents a promising scaffold for drug discovery, with demonstrated biological activities and therapeutic potential. Ongoing research aims to overcome its current limitations and advance its development as a novel therapeutic agent. Future studies should focus on elucidating its detailed mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in more complex disease models.